Cas no 2411181-51-4 (rac-2-chloro-1-(9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecan-7-ylethan-1-one)

• Product Name: rac-2-chloro-1-(9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecan-7-ylethan-1-one
• CAS No: 2411181-51-4
• MF: C₁₂H₂₀ClNO₃
• MW: 261.745102882385
• CID: 6030205
• PubChem ID: 146102192
• Update Time: 2025-07-16

rac-2-chloro-1-(9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecan-7-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• rac-2-chloro-1-(9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecan-7-ylethan-1-one
• rac-2-chloro-1-[(9R,10S)-9,10-dihydroxy-7-azaspiro[4.6]undecan-7-yl]ethan-1-one
• 2-Chloro-1-[(9R,10S)-9,10-dihydroxy-7-azaspiro[4.6]undecan-7-yl]ethanone
• 2411181-51-4
• Z3629870182
• EN300-26576149

• Inchi： 1S/C12H20ClNO3/c13-6-11(17)14-7-10(16)9(15)5-12(8-14)3-1-2-4-12/h9-10,15-16H,1-8H2/t9-,10+/m0/s1
• InChI Key： KDLASKFXLDXJSA-VHSXEESVSA-N
• SMILES： ClCC(N1C[C@H]([C@H](CC2(C1)CCCC2)O)O)=O

Computed Properties

• Exact Mass: 261.1131712g/mol
• Monoisotopic Mass: 261.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.8Ų

Additional information on rac-2-chloro-1-(9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecan-7-ylethan-1-one

Comprehensive Overview of rac-2-chloro-1-(9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecan-7-ylethan-1-one (CAS No. 2411181-51-4)

The compound rac-2-chloro-1-(9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecan-7-ylethan-1-one (CAS No. 2411181-51-4) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique spirocyclic framework and chiral dihydroxy functionality make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in metabolic pathways.

One of the most frequently searched questions about this compound revolves around its synthetic routes and stereochemical properties. The rac-2-chloro-1-(9R,10S) configuration highlights the importance of chirality in its biological activity. Recent studies have explored its use in asymmetric catalysis and as a building block for peptidomimetics, a hot topic in modern medicinal chemistry. The presence of the 7-azaspiro4.6undecane core also aligns with current trends in fragment-based drug design, where rigid scaffolds are prized for their ability to modulate protein-protein interactions.

From an analytical perspective, the characterization of CAS No. 2411181-51-4 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for confirming its purity and stereochemistry, which are essential for reproducibility in research. The compound’s solubility and stability under various conditions are also common queries, as these factors directly impact its utility in experimental settings.

In the context of green chemistry, there is growing interest in optimizing the synthesis of rac-2-chloro-1-(9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecan-7-ylethan-1-one to minimize waste and energy consumption. Researchers are investigating catalytic methods and renewable solvents to align with sustainability goals. This focus resonates with broader industry trends, as evidenced by the rise in searches for eco-friendly synthetic protocols and biodegradable intermediates.

The compound’s potential pharmacological applications are another area of intense exploration. Preliminary studies suggest its relevance in modulating kinase activity and G-protein-coupled receptors (GPCRs), which are pivotal in treating conditions like inflammation and neurological disorders. Such findings have spurred discussions in online forums and publications, with many users seeking details about its mechanism of action and toxicity profile.

Finally, the commercial availability of CAS No. 2411181-51-4 and its derivatives is a practical concern for many laboratories. Suppliers often highlight its high purity grades and custom synthesis options, catering to diverse research needs. As demand for specialized intermediates grows, this compound is poised to remain a key player in the toolkit of synthetic and medicinal chemists.